5-chloro-N-((3-(tetrahydro-2H-thiopyran-4-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-2-carboxamide
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Description
5-chloro-N-((3-(tetrahydro-2H-thiopyran-4-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C13H14ClN3O2S2 and its molecular weight is 343.84. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Research efforts have been focused on synthesizing and characterizing compounds with complex structures to explore their potential applications. For instance, the synthesis of novel thiophene, thiazolyl-thiophene, and thienopyridine derivatives has been reported, highlighting the methods for creating compounds with potential therapeutic activities (Atta & Abdel‐Latif, 2021). Such studies indicate a broad interest in thiophene derivatives for their potential biological activities.
Antimicrobial and Anticancer Activities
Several studies have been conducted on the antimicrobial and anticancer activities of thiophene derivatives. For example, the synthesis and antimicrobial activity assessment of 1,3,4-oxadiazole thioether derivatives have been carried out, revealing that certain compounds exhibit significant antibacterial properties (Song et al., 2017). Additionally, compounds featuring thiophene and oxadiazole structures have been synthesized and tested for their anticancer activities, indicating potential therapeutic applications (Salahuddin et al., 2014).
Mechanistic Insights
Investigations into the mechanisms of action of these compounds are crucial for understanding how they interact with biological systems. For instance, proteomic analysis has been utilized to elucidate the action mechanism of oxadiazole derivatives against bacterial pathogens, providing valuable insights into their antibacterial properties (Song et al., 2017).
Properties
IUPAC Name |
5-chloro-N-[[3-(thian-4-yl)-1,2,4-oxadiazol-5-yl]methyl]thiophene-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14ClN3O2S2/c14-10-2-1-9(21-10)13(18)15-7-11-16-12(17-19-11)8-3-5-20-6-4-8/h1-2,8H,3-7H2,(H,15,18) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FIJOSUARQGXASS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCCC1C2=NOC(=N2)CNC(=O)C3=CC=C(S3)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14ClN3O2S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.